![molecular formula C19H22Cl2N4O3S B2451827 N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)isoxazole-5-carboxamide hydrochloride CAS No. 1189654-24-7](/img/structure/B2451827.png)
N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)isoxazole-5-carboxamide hydrochloride
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Description
N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)isoxazole-5-carboxamide hydrochloride is a useful research compound. Its molecular formula is C19H22Cl2N4O3S and its molecular weight is 457.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds for Pharmacological Applications
Research has focused on synthesizing novel heterocyclic compounds with potential pharmacological activities. For instance, a study involving the synthesis of various benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds demonstrated significant anti-inflammatory and analgesic activities. These compounds, which share structural motifs with the compound , were found to be potent cyclooxygenase inhibitors, suggesting potential applications in drug development for inflammation and pain management (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antimicrobial Agent Development
Another area of interest is the development of antimicrobial agents. Compounds with complex heterocyclic structures have been evaluated for their in vitro antibacterial and antifungal activities, indicating the importance of structural diversity in combating microbial resistance. Such research underscores the potential of structurally complex compounds, like the one , in addressing global health challenges related to infectious diseases (Desai, Dodiya, & Shihora, 2011).
Medical Imaging and Parkinson’s Disease
In the context of medical imaging, the synthesis of novel compounds for positron emission tomography (PET) imaging has been explored. For example, compounds designed for imaging LRRK2 enzyme activity in Parkinson's disease demonstrate the critical role of novel chemical entities in advancing diagnostic methods and understanding neurodegenerative diseases better. This indicates the potential application of complex heterocyclic compounds in developing new diagnostic tools and treatments for chronic conditions (Wang, Gao, Xu, & Zheng, 2017).
properties
IUPAC Name |
N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-1,2-oxazole-5-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN4O3S.ClH/c1-13-3-4-14(20)17-16(13)22-19(28-17)24(18(25)15-5-6-21-27-15)8-2-7-23-9-11-26-12-10-23;/h3-6H,2,7-12H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUTUORRQDYSJGB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)Cl)SC(=N2)N(CCCN3CCOCC3)C(=O)C4=CC=NO4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22Cl2N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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